Cas no 1677681-05-8 (1-(benzothiophen-4-yl)piperazine;dihydrochloride)

• Product Name: 1-(benzothiophen-4-yl)piperazine;dihydrochloride
• CAS No: 1677681-05-8
• MF: C₁₂H₁₆Cl₂N₂S
• MW: 291.239839553833
• MDL: MFCD30489835
• CID: 2950313
• PubChem ID: 91800914
• Update Time: 2025-10-28

1-(benzothiophen-4-yl)piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-哌嗪基苯并噻吩二盐酸盐
• 1-(Benzo[b]thiophen-4-yl)piperazine dihydrochloride
• AK668257
• 1-(benzo[b]thiophen-4-yl) piperazine dihydrochloride
• 1-(benzothiophen-4-yl)piperazine;dihydrochloride
• CS-0161886
• DB-147378
• C73228
• Piperazine, 1-benzo[b]thien-4-yl-, hydrochloride (1:2)
• 1-(Benzo[b]thiophen-4-yl)piperazine diHCl
• MFCD30489835
• 1677681-05-8
• 1-(Benzo[b]thiophen-4-yl)piperazinedihydrochloride
• DS-19870
• 1-(BENZO[B]THIOPHEN-4-YL)PIPERAZINE 2HCL
• SCHEMBL23270836
• 1-(1-BENZOTHIOPHEN-4-YL)PIPERAZINE DIHYDROCHLORIDE
• AKOS030632998
• 1-(1-benzothiophen-4-yl)piperazine;dihydrochloride
• SY321658
• CSC68105
• 1-Benzo[b]thien-4-ylpiperazine dihydrochloride

• MDL： MFCD30489835
• Inchi： 1S/C12H14N2S.2ClH/c1-2-11(14-7-5-13-6-8-14)10-4-9-15-12(10)3-1;;/h1-4,9,13H,5-8H2;2*1H
• InChI Key： UNMUGUDMFAWBOP-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC2=C1C=CC=C2N1CCNCC1

Computed Properties

• Exact Mass: 290.0411251g/mol
• Monoisotopic Mass: 290.0411251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(benzothiophen-4-yl)piperazine;dihydrochloride

Recent Advances in the Study of 1-(Benzothiophen-4-yl)piperazine Dihydrochloride (CAS: 1677681-05-8)

1-(Benzothiophen-4-yl)piperazine dihydrochloride (CAS: 1677681-05-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis methods, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The compound's structure, featuring a benzothiophene moiety linked to a piperazine ring, makes it a versatile scaffold for medicinal chemistry. Researchers have explored its interactions with various biological targets, particularly in the central nervous system (CNS). Recent studies indicate that 1-(benzothiophen-4-yl)piperazine dihydrochloride exhibits affinity for serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, its role as a modulator of dopamine receptors has been investigated, opening new avenues for neurodegenerative disease research.

In terms of synthesis, recent advancements have focused on optimizing the production of 1-(benzothiophen-4-yl)piperazine dihydrochloride to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces byproduct formation and enhances scalability. This development is particularly significant for industrial applications, where high-purity compounds are essential for preclinical and clinical studies.

Pharmacokinetic studies of 1-(benzothiophen-4-yl)piperazine dihydrochloride have also progressed, with recent research highlighting its bioavailability and metabolic stability. Animal models have demonstrated favorable absorption profiles, though challenges remain in optimizing its half-life and minimizing off-target effects. These findings are critical for advancing the compound into later stages of drug development.

Looking ahead, the potential of 1-(benzothiophen-4-yl)piperazine dihydrochloride extends beyond CNS disorders. Preliminary data suggest its utility in oncology, particularly as an adjuvant therapy in combination with existing chemotherapeutic agents. Further research is needed to elucidate its mechanisms of action and validate these applications in clinical settings.

In conclusion, 1-(benzothiophen-4-yl)piperazine dihydrochloride (CAS: 1677681-05-8) represents a promising compound with diverse therapeutic potential. Continued research into its pharmacological properties, synthesis, and applications will be essential for unlocking its full value in drug discovery and development.